Cas no 2171651-66-2 (2-{5-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopyridin-2-yl}acetic acid)

• Product Name: 2-{5-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopyridin-2-yl}acetic acid
• CAS No: 2171651-66-2
• MF: C₂₇H₂₅N₃O₅
• MW: 471.504506826401
• CID: 5982524
• PubChem ID: 165569207
• Update Time: 2025-06-12

2-{5-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopyridin-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{5-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopyridin-2-yl}acetic acid
• EN300-1523514
• 2-{5-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]pyridin-2-yl}acetic acid
• 2171651-66-2

• Inchi： 1S/C27H25N3O5/c31-24(32)13-17-11-12-18(14-28-17)29-26(33)25(16-9-10-16)30-27(34)35-15-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-8,11-12,14,16,23,25H,9-10,13,15H2,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： YLCQYBMLBQAKRK-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(C(NC1C=NC(CC(=O)O)=CC=1)=O)C1CC1)=O

Computed Properties

• Exact Mass: 471.17942091g/mol
• Monoisotopic Mass: 471.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 118Ų

Additional information on 2-{5-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopyridin-2-yl}acetic acid

Introduction to 2-{5-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopyridin-2-yl}acetic acid (CAS No. 2171651-66-2)

2-{5-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopyridin-2-yl}acetic acid, with the CAS number 2171651-66-2, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an acetamido-pyridine moiety. These structural elements contribute to its potential as a lead compound in the development of novel therapeutic agents.

The cyclopropyl group is known for its strain energy and ability to influence the conformational flexibility of molecules. This property can be leveraged to enhance the binding affinity and selectivity of the compound towards specific biological targets. The fluorenylmethoxycarbonyl (Fmoc) protecting group is widely used in peptide synthesis due to its stability under various reaction conditions and ease of removal. The presence of this group in the compound suggests that it may be a key intermediate in the synthesis of more complex peptides or peptidomimetics.

The acetamido-pyridine moiety is another critical component of the molecule. Pyridine derivatives are well-known for their pharmacological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. The acetamido substitution on the pyridine ring can modulate these activities by altering the electronic and steric properties of the molecule. Recent studies have shown that compounds with similar structural motifs exhibit promising biological activities, making this compound a valuable candidate for further investigation.

In terms of its potential applications, 2-{5-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopyridin-2-yl}acetic acid has been explored in various research contexts. One notable area is its use as a building block in the synthesis of peptidomimetics, which are designed to mimic the structure and function of natural peptides but with improved pharmacokinetic properties. Peptidomimetics have shown promise in treating a wide range of diseases, including cancer, neurodegenerative disorders, and infectious diseases.

Recent advancements in computational chemistry and molecular modeling have further enhanced our understanding of this compound's behavior. These tools have been used to predict the binding modes and interactions of 2-{5-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopyridin-2-yl}acetic acid with various protein targets. For instance, molecular docking studies have revealed that the compound can form stable complexes with enzymes involved in key metabolic pathways, suggesting potential therapeutic applications.

Moreover, the compound's stability under different conditions has been evaluated through various analytical techniques such as HPLC and NMR spectroscopy. These studies have confirmed that 2-{5-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopyridin-2-yl}acetic acid exhibits good chemical stability, which is crucial for its use in pharmaceutical formulations. Additionally, preliminary toxicity studies have indicated that the compound has low cytotoxicity at therapeutic concentrations, making it a safe candidate for further development.

In conclusion, 2-{5-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopyridin-2-yl}acetic acid (CAS No. 2171651-66-2) represents a promising lead compound with potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to explore its full potential and optimize its properties for clinical use.